Cas no 674-13-5 (2,2-difluoro-2-(trifluoromethoxy)acetic acid)
2,2-Difluoro-2-(trifluoromethoxy)acetic acid is a fluorinated organic compound characterized by its highly electron-withdrawing trifluoromethoxy and difluoroacetic acid functional groups. This structure imparts strong acidity and stability, making it valuable as a reagent or intermediate in organic synthesis, particularly in the preparation of fluorinated compounds. Its unique fluorine substitution pattern enhances reactivity in nucleophilic and electrophilic processes, while also improving thermal and chemical resistance. The compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated motifs are sought for their metabolic stability and bioavailability. Handling requires standard precautions for fluorinated acids, including appropriate ventilation and protective equipment.
674-13-5 structure
Product Name:2,2-difluoro-2-(trifluoromethoxy)acetic acid
2,2-difluoro-2-(trifluoromethoxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, difluoro(trifluoromethoxy)-
- 2,2-difluoro-2-(trifluoromethoxy)acetic acid
- Perfluoro Ether butanoic acid
- Perfluoro-2-methoxyacetic acid (PFMOAA)
- EN300-1701918
- IHYMJUVQLSNPPP-UHFFFAOYSA-N
- 2,2-difluoro-2-(trifluoromethoxy)aceticAcid
- mOPFLCA n=1
- OPFLCA n=0
- 2,2,3,3-Tetrafluoro-3-(trifluoromethoxy)propionic acid, Perfluoro-n-methoxy acetyl acid
- SCHEMBL9182921
- Difluoro(perfluoromethoxy)acetic acid
- Acetic acid, difluoro(trifluoromethoxy)- (6CI,8CI,9CI); 2,2-Difluoro-2-(trifluoromethoxy)acetic acid
- Perfluoro-2-methoxyacetic acid (PFMOAA) 50 microg/mL in Methanol:Water
- PFMOAA
- DTXSID00408562
- 674-13-5
- DIFLUORO(TRIFLUOROMETHOXY)ACETIC ACID
- Perfluoro-2-methoxyaceticacid
- NS00074607
- Q66828156
-
- Inchi： 1S/C3HF5O3/c4-2(5,1(9)10)11-3(6,7)8/h(H,9,10)
- InChI Key： IHYMJUVQLSNPPP-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(OC(F)(F)F)F
Computed Properties
- Exact Mass: 179.98458470g/mol
- Monoisotopic Mass: 179.98458470g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
2,2-difluoro-2-(trifluoromethoxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1701918-0.05g |
2,2-difluoro-2-(trifluoromethoxy)acetic acid |
674-13-5 | 95% | 0.05g |
$1003.0 | 2023-09-20 | |
| Enamine | EN300-1701918-0.1g |
2,2-difluoro-2-(trifluoromethoxy)acetic acid |
674-13-5 | 95% | 0.1g |
$1493.0 | 2023-09-20 | |
| Enamine | EN300-1701918-0.25g |
2,2-difluoro-2-(trifluoromethoxy)acetic acid |
674-13-5 | 95% | 0.25g |
$2130.0 | 2023-09-20 | |
| Enamine | EN300-1701918-0.5g |
2,2-difluoro-2-(trifluoromethoxy)acetic acid |
674-13-5 | 95% | 0.5g |
$3356.0 | 2023-09-20 | |
| Enamine | EN300-1701918-1.0g |
2,2-difluoro-2-(trifluoromethoxy)acetic acid |
674-13-5 | 95% | 1g |
$4303.0 | 2023-06-04 | |
| Enamine | EN300-1701918-2.5g |
2,2-difluoro-2-(trifluoromethoxy)acetic acid |
674-13-5 | 95% | 2.5g |
$9067.0 | 2023-09-20 | |
| Enamine | EN300-1701918-5.0g |
2,2-difluoro-2-(trifluoromethoxy)acetic acid |
674-13-5 | 95% | 5g |
$14149.0 | 2023-06-04 | |
| Enamine | EN300-1701918-10.0g |
2,2-difluoro-2-(trifluoromethoxy)acetic acid |
674-13-5 | 95% | 10g |
$17759.0 | 2023-06-04 | |
| Enamine | EN300-1701918-1g |
2,2-difluoro-2-(trifluoromethoxy)acetic acid |
674-13-5 | 95% | 1g |
$4303.0 | 2023-09-20 | |
| Enamine | EN300-1701918-5g |
2,2-difluoro-2-(trifluoromethoxy)acetic acid |
674-13-5 | 95% | 5g |
$14149.0 | 2023-09-20 |
2,2-difluoro-2-(trifluoromethoxy)acetic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
Additional information on 2,2-difluoro-2-(trifluoromethoxy)acetic acid
Comprehensive Overview of 2,2-Difluoro-2-(Trifluoromethoxy)Acetic Acid (CAS No. 674-13-5)
CAS No. 674-13-5
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